((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(thiazol-4-yl)methanone

• IUPAC Name: (3-pyridin-2-yloxy-8-azabicyclo[3.2.1]octan-8-yl)-(1,3-thiazol-4-yl)methanone
• InChI: InChI=1S/C16H17N3O2S/c20-16(14-9-22-10-18-14)19-11-4-5-12(19)8-13(7-11)21-15-3-1-2-6-17-15/h1-3,6,9-13H,4-5,7-8H2
• InChI Key: DZKMEDORKLGGFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)C3=CSC=N3)OC4=CC=CC=N4
• Molecular Formula: C16H17N3O2S
• Molecular Weight: 315.4 g/mol

Description

((1R,3s,5S)-3-(pyridin-2-yloxy)-8-azabicyclo[3.2.1]octan-8-yl)(thiazol-4-yl)methanone is a useful research compound. Its molecular formula is C16H17N3O2S and its molecular weight is 315.39. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Docking Studies

Research efforts have been directed towards the synthesis of novel heterocyclic compounds with significant biological potency, incorporating biologically active heterocyclic entities such as oxazole, pyrazoline, and pyridine. For instance, studies on the synthesis and molecular docking of new 1,3-oxazole clubbed pyridyl-pyrazolines have shown promising anticancer and antimicrobial agents. These compounds have been evaluated for their anticancer activity against a 60 cancer cell line panel at the National Cancer Institute (NCI, USA), with some compounds displaying high potency. Furthermore, in vitro antibacterial and antifungal activities suggest these compounds' potential in overcoming microbial resistance to pharmaceutical drugs (Katariya, Shah, & Vennapu, 2021).

Antibacterial and Antioxidant Activities

Another line of research involves the synthesis of derivatives containing pyrazole moieties. These compounds have been explored for their antibacterial activity against both Gram-positive and Gram-negative bacteria and have shown moderate activity. Moreover, the radical scavenging activity evaluated using DPPH assays indicated these synthetic compounds possess moderate antioxidant activities. The antibacterial activity results have been further corroborated through DFT and molecular orbital calculations, highlighting the compounds' potential therapeutic applications (Lynda, 2021).

Advanced Materials and Chemical Synthesis

The compound's structure has also been explored in the context of synthesizing highly functionalized azabicyclo[3.2.1]octane moieties, which are integral to the divergent synthesis of natural and non-natural tropane alkaloids. This area of research opens up new avenues for the development of advanced materials and pharmaceuticals by leveraging the rich substitution patterns of these frameworks (Rumbo, Mouriño, Castedo, & Mascareñas, 1996).

Antiviral Research

Moreover, the structural motif present in the compound has been the basis for synthesizing heterocyclic compounds with potential antiviral activities. For example, research into the synthesis, reactions, and antiviral activity of certain pyrazolo[3,4-b]pyridin-5-yl derivatives has yielded compounds with evaluated cytotoxicity, anti-HSV1, and anti-HAV-MBB activities, highlighting the compound's relevance in antiviral research (Attaby, Elghandour, Ali, & Ibrahem, 2006).